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Compound of Interest

Compound Name: Tungsten-182

Cat. No.: B076582

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of Tungsten-182. As a stable isotope of tungsten, the primary hazards associated
with Tungsten-182 are chemical and physical, not radiological. The guidance herein is
designed to ensure a safe laboratory environment and to build trust in our commitment to
safety beyond the product itself.

Immediate Safety and Hazard Information

Tungsten-182, particularly in powdered form, presents several potential hazards that require
strict adherence to safety protocols. The primary risks are associated with inhalation of dust,
skin and eye contact, and the flammability of finely divided powders.

Key Hazards:

 Inhalation: Inhaling tungsten dust may cause irritation to the nose, throat, and respiratory
system.[1] Prolonged or repeated exposure to high levels of tungsten dust can lead to diffuse
interstitial pulmonary fibrosis.[2][3]

o Skin and Eye Contact: Direct contact with tungsten powder can cause skin and eye irritation.
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» Flammability: Finely divided tungsten powder is a flammable solid and may ignite
spontaneously in the air.[1][2] Dust clouds of tungsten powder can also pose a fire or
explosion hazard when exposed to an ignition source.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to mitigate the risks of exposure and injury. The following table
summarizes the required PPE for handling Tungsten-182, particularly in powder form.

. Specifications and Best
Body Part Required PPE .
Practices

An N100, R100, or P100 filter
is recommended for operations
) ] that generate dust.[3] Ensure
Respiratory NIOSH-approved respirator ]
proper fit and consult your
institution's respiratory

protection program.

Chemical-resistant gloves
Hands Protective gloves (e.g., nitrile) are recommended

to prevent skin contact.[6]

Wear appropriate protective

eyeglasses or chemical safety

goggles.[5] A face shield may
Eyes/Face Safety glasses or goggles

be necessary for procedures

with a high risk of splashing or

dust generation.

A lab coat or other protective
Body Protective clothing clothing should be worn to

prevent skin exposure.[6]

Operational Plan for Safe Handling

A systematic approach to handling Tungsten-182 is crucial for minimizing exposure and
ensuring safety. The following workflow outlines the key steps for safe handling in a laboratory
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Figure 1. General workflow for the safe handling of Tungsten-182 powder.

Step-by-Step Handling Procedures:

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Tungsten-182 powder or the specific
tungsten compound being used.[1]
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o Don all required personal protective equipment as outlined in the table above.

o Prepare the work area by ensuring it is clean and that all necessary equipment is readily
available.

e Handling:

o Conduct all work with Tungsten-182 powder in a well-ventilated area, preferably within a
chemical fume hood or a powder handling enclosure.[1]

o Minimize dust generation by handling the material gently. Avoid actions such as shaking or
pouring from a height that could create airborne dust.[7]

o Use non-sparking tools and avoid open flames, hot surfaces, and other sources of ignition
in the vicinity of the powder.[8]

e Cleanup:
o Clean up spills immediately.

o Use wet cleaning methods or a vacuum cleaner equipped with a High-Efficiency
Particulate Air (HEPA) filter to clean up tungsten powder.[7][8] Do not use compressed air
or dry sweeping, as this will disperse the dust.

o Decontaminate all surfaces and equipment after use.

e Storage:
o Store Tungsten-182 in a tightly closed, properly labeled container.[1]
o The storage area should be cool, dry, and well-ventilated.

o Store away from incompatible materials such as strong oxidizing agents and ignition
sources.[1]

Occupational Exposure Limits
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Adherence to established occupational exposure limits is essential for personnel safety. The
following table summarizes the limits for tungsten and its insoluble compounds.

Exposure Limit (Time- Short-Term Exposure Limit

Organization .
Weighted Average, TWA) (STEL)

10 mg/m3 (15-minute STEL)[2]

NIOSH 5 mg/m3 (10-hour TWA)[2][3][9]
[31[°]
OSHA 5 mg/m3 (8-hour TWA for 10 mg/m3 (15-minute STEL for
insoluble compounds)[2] insoluble compounds)[2]
10 mg/m3 (15-minute STEL)
ACGIH 5 mg/m3 (8-hour TWA)[10]

[10]

Experimental Protocol: Synthesis of Tungsten Oxide
Nanoparticles

Given the interest in tungsten-based nanomaterials for biomedical applications, this section
provides a representative protocol for the synthesis of tungsten oxide (WOs) nanoparticles via
an acid precipitation method. This is a common application of tungsten compounds in a
research setting.

Materials:

Tungsten-182 powder

Hydrogen peroxide (30%)

Nitric acid (HNO3s)

Deionized water

Ammonium hydroxide (NH4OH)

Procedure:

 Dissolution of Tungsten-182:
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o Carefully add a measured amount of Tungsten-182 powder to a solution of hydrogen
peroxide.

o Stir the mixture gently until the tungsten powder is completely dissolved, forming a
tungstic acid solution.

» Precipitation:

o Slowly add nitric acid to the tungstic acid solution while stirring continuously. This will
initiate the precipitation of tungsten oxide hydrates.

o Adjust the pH of the solution with ammonium hydroxide to control the particle size and
morphology.

e Aging and Washing:

o Allow the precipitate to age for a specified period (e.g., 24 hours) to ensure complete
formation.

o Separate the precipitate from the solution by centrifugation or filtration.

o Wash the precipitate multiple times with deionized water to remove any unreacted
precursors and byproducts.

e Drying and Calcination:
o Dry the washed precipitate in an oven at a low temperature (e.g., 80°C) to remove water.

o Calcine the dried powder in a furnace at a higher temperature (e.g., 500°C) to obtain
crystalline tungsten oxide nanopatrticles.

Experimental Workflow Diagram:
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Figure 2. Workflow for the synthesis of Tungsten Oxide (WQOs) nanopatrticles.

Disposal Plan

Proper disposal of Tungsten-182 waste is critical to prevent environmental contamination and
ensure regulatory compliance. As Tungsten-182 is not radioactive, it should be disposed of as

a chemical waste.

Disposal Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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